Cas no 1975042-89-7 (5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine)

• Product Name: 5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine
• CAS No: 1975042-89-7
• MF: C₁₁H₉F₃N₂S
• MW: 258.26
• CID: 5076453
• Update Time: 2025-07-15

5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine

• Inchi： 1S/C11H9F3N2S/c1-6-4-7(11(12,13)14)2-3-8(6)9-5-16-10(15)17-9/h2-5H,1H3,(H2,15,16)
• InChI Key： GCDKQCQEGQMHNS-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C(F)(F)F)C=C2C)=CN=C1N

Additional information on 5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine

5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 1975042-89-7): A Comprehensive Overview

5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 1975042-89-7) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique thiazole and trifluoromethyl functionalities, has garnered significant attention due to its potential applications in various biological and pharmaceutical contexts.

The chemical structure of 5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine consists of a thiazole ring substituted with a 2-methyl-4-(trifluoromethyl)phenyl group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. This compound has been the subject of several recent studies aimed at elucidating its potential therapeutic applications.

One of the key areas of research involving 5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these kinases makes 5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine a valuable lead compound for drug discovery efforts.

In addition to its enzymatic inhibition properties, 5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of certain viruses, including those responsible for respiratory infections. The antiviral activity is attributed to its ability to interfere with viral entry or replication processes, making it a potential candidate for the development of new antiviral therapies.

The pharmacokinetic profile of 5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine is another important aspect that has been studied extensively. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it a promising candidate for further preclinical and clinical development.

To further understand the biological mechanisms underlying the activity of 5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine, researchers have employed a variety of techniques, including molecular docking studies and cell-based assays. These studies have provided insights into the binding interactions between the compound and its target proteins, as well as its effects on cellular signaling pathways. The results have highlighted the importance of specific structural features, such as the thiazole ring and trifluoromethyl group, in mediating its biological activity.

In conclusion, 5-(2-Methyl-4-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 1975042-89-7) represents a promising lead compound with diverse potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.